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Compound of Interest

Compound Name: Dibromsalan

Cat. No.: B1195951

This document provides essential safety and logistical information for the proper disposal of
Dibromsalan, a halogenated salicylanilide. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Adherence to these procedures is critical to minimize health
risks and environmental contamination.

Hazard Identification and Safety Precautions

Dibromsalan is a hazardous chemical requiring careful handling. Key hazards include:

Toxicity: Toxic if swallowed and harmful if inhaled.[1]

Corrosivity: Causes severe skin burns and serious eye damage.[1][2]

Carcinogenicity: May cause cancer by inhalation.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Due to these hazards, all handling and disposal of Dibromsalan and its waste must be
performed with appropriate personal protective equipment (PPE) and in designated areas.

Recommended Personal Protective Equipment (PPE):
¢ Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Chemical safety goggles or a face shield.[2]
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o Protective Clothing: A lab coat or chemical-resistant apron.[1]

o Respiratory Protection: If handling powders or creating aerosols, use a NIOSH-approved
respirator.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for a related compound, which provides
insight into the necessary handling precautions.

Property Value Source

Off-white to straw-yellow

Physical State o [1]
solid/liquid

Melting Point 15°C (59 °F) [1]

Boiling Point 160 °C (320 °F) [1]

] 63 °C (145 °F) - Combustible

Flash Point o [1]
liquid Class IlIA

Acute Oral LD50 (rat) 235 mg/kg [2]

Acute Dermal LD50 (rabbit) > 5050 mg/kg [2]

Inhalation LC50 (rat) 1.51 mg/L (4 hr) [2]

Step-by-Step Disposal Procedures

The primary method for the disposal of Dibromsalan is through a licensed hazardous waste
management company.[3] In-laboratory treatment of halogenated aromatic compounds is not
recommended due to the potential for hazardous reactions and the production of other toxic

byproducts.

Step 1: Waste Segregation and Collection

 ldentify Waste Streams: Separate waste into the following categories:
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o Solid Waste: Contaminated labware (e.g., gloves, pipette tips, paper towels), and residual
solid Dibromsalan.

o Liquid Waste: Unused solutions containing Dibromsalan and rinsates from cleaning
contaminated glassware.

o Use Designated Containers:

o Collect all Dibromsalan waste in clearly labeled, dedicated hazardous waste containers.

[415]

o Containers must be made of a compatible material (e.g., glass or high-density
polyethylene) and have a secure, tight-fitting lid.[6]

o Label containers with "Hazardous Waste," the name "Dibromsalan," and the associated
hazards (Toxic, Corrosive, Environmental Hazard).[4]

Step 2: Handling and Storage of Waste

e Minimize Storage: Accumulate the minimum amount of waste necessary before arranging for
disposal. Do not store more than 10 gallons of hazardous waste in the laboratory.[4]

» Safe Storage Location: Store waste containers in a well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7]

e Secondary Containment: Use secondary containment for all liquid waste containers to
prevent the spread of spills.[4]

o Keep Containers Closed: Always keep waste containers securely closed except when adding
waste.[4]

Step 3: Spill Management In the event of a spill, follow these procedures:
o Evacuate and Secure: Alert others in the area and restrict access.

o Wear Appropriate PPE: Don all recommended PPE before attempting to clean the spill.
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Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads). Do not use combustible materials like paper towels as the
primary absorbent for large spills. For solid spills, carefully sweep or scoop the material to
avoid creating dust.

o Collect Spill Debris: Place all contaminated absorbent materials and cleaning supplies into a
designated hazardous waste container.[7] Never return spilled material to its original
container.[1]

o Decontaminate the Area: Clean the spill area with soap and water. Collect all cleaning
materials as hazardous waste.

o Seek Medical Attention: If there is any skin or eye contact, rinse the affected area with water
for at least 15-20 minutes and seek immediate medical attention.[7]

Step 4: Final Disposal

o Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of
Dibromsalan waste through your institution's Environmental Health and Safety office or a
licensed hazardous waste disposal contractor.[4]

e Do Not Dispose in General Trash or Sewer: Under no circumstances should Dibromsalan or

its contaminated materials be disposed of in the regular trash or down the drain.[4] This is
due to its high toxicity to aquatic life.[1]

Experimental Protocols

As in-laboratory treatment is not recommended, no experimental protocols for the degradation
of Dibromsalan are provided. The accepted protocol is professional disposal.

Mandatory Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
management and disposal of Dibromsalan waste in a laboratory setting.

Caption: Workflow for Dibromsalan Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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